Cas no 1269754-98-4 ((1S)-1-(oxan-4-yl)ethan-1-amine)

• Product Name: (1S)-1-(oxan-4-yl)ethan-1-amine
• CAS No: 1269754-98-4
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD20921647
• CID: 2769296
• PubChem ID: 67033300
• Update Time: 2023-11-20

(1S)-1-(oxan-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(Oxan-4-yl)ethan-1-amine
• MFCD20921647
• WMPAKQDIADKRAQ-LURJTMIESA-N
• AS-36095
• (S)-1-(TETRAHYDRO-2H-PYRAN-4-YL)ETHANAMINE
• (1S)-1-(OXAN-4-YL)ETHANAMINE
• DTXSID30736244
• SCHEMBL1439217
• 1269754-98-4
• CS-0012249
• AKOS017514809
• EX-A3287
• (S)-1-(Tetrahydro-pyran-4-yl)-ethylamine
• (1S)-1-(oxan-4-yl)ethan-1-amine

• MDL： MFCD20921647
• Inchi： 1S/C7H15NO/c1-6(8)7-2-4-9-5-3-7/h6-7H,2-5,8H2,1H3/t6-/m0/s1
• InChI Key： WMPAKQDIADKRAQ-LURJTMIESA-N
• SMILES： O1CCC([C@H](C)N)CC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 0.9±0.1 g/cm3
• Boiling Point: 192.6±13.0 °C at 760 mmHg
• Flash Point: 67.9±13.1 °C
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

(1S)-1-(oxan-4-yl)ethan-1-amine Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C